![molecular formula C6H10N4OS B1486589 1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol CAS No. 1153383-66-4](/img/structure/B1486589.png)
1-(oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol
Overview
Description
1-(Oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol (OTTT) is an organosulfur compound and a derivative of 1,2,3,4-tetrazole. It is a colorless solid that is highly soluble in water and organic solvents. OTTT is a useful reagent in organic synthesis and has a variety of applications in scientific research.
Scientific Research Applications
Corrosion Inhibition
1-(Oxan-4-yl)-1H-1,2,3,4-tetrazole-5-thiol and similar compounds have been studied for their potential as corrosion inhibitors. For instance, derivatives like 1,3,4-oxadiazole compounds have demonstrated significant corrosion inhibition properties for mild steel in acidic environments. These inhibitors function by forming a protective layer on the metal surface, which is evident from increased charge transfer resistance and confirmed through electrochemical and SEM analyses. Their adsorption characteristics follow the Langmuir adsorption isotherm, indicating a combination of physical and chemical adsorption mechanisms on the metal surface (Ammal, Prajila, & Joseph, 2018).
Thiol-Selective Reagents in Biological Research
Tetrazole-5-thiol derivatives, such as heteroaromatic alkylsulfones, have been identified as highly selective and reactive thiol-blocking reagents. These compounds are crucial for biological studies, especially in proteomics, where they prevent cross-linking of cysteine-containing peptides. Their selectivity is important for accurate studies of physiological and pathological processes, avoiding cross-reactivity with oxidized protein sulfenic acids, a common issue with traditional thiol-blocking agents (Chen et al., 2017).
Synthetic Applications
Tetrazole-5-thiol compounds have been utilized in synthetic chemistry for the preparation of various heterocyclic compounds. They serve as building blocks in reactions such as the formal hydroamination of styrenes, leading to the formation of tetrazolothione moieties. Such reactions are facilitated by catalysts like Ga(OTf)3 and involve a sequence of hydrothiolation followed by rearrangement, demonstrating the versatility of tetrazole-5-thiols in organic synthesis (Savolainen, Han, & Wu, 2014).
properties
IUPAC Name |
1-(oxan-4-yl)-2H-tetrazole-5-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4OS/c12-6-7-8-9-10(6)5-1-3-11-4-2-5/h5H,1-4H2,(H,7,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DENYSAQYOXCJJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2C(=S)N=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.